Cas no 1423031-77-9 (1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride)

• Product Name: 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride
• CAS No: 1423031-77-9
• MF: C₁₂H₂₁ClN₂O₂S
• MW: 292.825340986252
• CID: 4598367
• PubChem ID: 71757357
• Update Time: 2025-06-15

1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride

• Inchi： 1S/C12H20N2O2S.ClH/c1-3-4-8-14(2)17(15,16)10-11-6-5-7-12(13)9-11;/h5-7,9H,3-4,8,10,13H2,1-2H3;1H
• InChI Key： XRNQZVHWQYEGOL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N)=C1)S(N(CCCC)C)(=O)=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride

Comprehensive Overview of 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride (CAS No. 1423031-77-9)

1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride (CAS No. 1423031-77-9) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique aminophenyl and methanesulfonamide functional groups, has garnered attention for its versatile applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role as a key intermediate in synthesizing novel therapeutic agents, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

The molecular structure of 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride features a butyl and methyl substitution on the sulfonamide nitrogen, enhancing its lipophilicity and bioavailability. This property makes it a promising candidate for blood-brain barrier (BBB) penetration, a critical factor in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. Recent studies highlight its potential as a scaffold molecule for designing selective enzyme inhibitors, addressing growing demand for precision medicine.

In the context of green chemistry trends, synthetic routes for CAS 1423031-77-9 are being optimized to reduce environmental impact. Innovations such as catalytic amination and solvent-free reactions align with the pharmaceutical industry's shift toward sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), meeting stringent Good Manufacturing Practice (GMP) standards required for preclinical studies.

The hydrochloride salt form of this compound improves water solubility, facilitating in vitro and in vivo testing. Current research explores its structure-activity relationship (SAR) with G-protein-coupled receptors (GPCRs), a hot topic in drug repurposing initiatives. As computational chemistry advances, molecular docking simulations predict strong binding affinity with serotonin receptors, suggesting potential applications in mood disorder therapeutics.

From a commercial perspective, 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride is gaining traction in contract research organizations (CROs) and academic laboratories. Its custom synthesis services are frequently searched in chemical databases, reflecting growing interest in structure-based drug design. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, with MSDS-compliant handling procedures.

Emerging applications include its use as a fluorescence probe in bioimaging studies, leveraging the aromatic amine moiety for molecular tagging. The compound's logP value (predicted ~2.5) indicates balanced hydrophilicity-lipophilicity, crucial for ADMET profiling in early-stage drug development. Patent literature reveals protective claims for derivatives of CAS 1423031-77-9 in neuroprotective formulations, aligning with global healthcare priorities.

Quality control protocols for 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride emphasize chiral purity analysis due to its potential stereoselective interactions with biological targets. The compound's thermal stability (decomposition >200°C) supports its use in high-throughput screening platforms. Recent publications correlate its electronic properties with QSAR models, contributing to AI-driven drug discovery algorithms—a trending intersection of chemistry and artificial intelligence.

As regulatory agencies prioritize ICH guidelines, manufacturers of 1423031-77-9 are adopting quality-by-design (QbD) approaches. The compound's protonation sites make it suitable for salt selection studies, a critical step in pharmacokinetic optimization. Its molecular weight (288.8 g/mol) falls within the preferred range for small-molecule drugs, further boosting research utility.

In summary, 1-(3-aminophenyl)-N-butyl-N-methylmethanesulfonamide hydrochloride represents a multifaceted tool for modern drug development. Its combination of synthetic accessibility, favorable physicochemical properties, and biological relevance positions it as a valuable asset in addressing contemporary challenges in personalized medicine and targeted therapy development.